Cas no 919536-07-5 (5-Butyl 1-ethyl 2-benzyl-2-cyanopentanedioate)

• Product Name: 5-Butyl 1-ethyl 2-benzyl-2-cyanopentanedioate
• CAS No: 919536-07-5
• MF: C₁₉H₂₅NO₄
• MW: 331.40610575676
• CID: 761739
• Update Time: 2023-08-03

5-Butyl 1-ethyl 2-benzyl-2-cyanopentanedioate Chemical and Physical Properties

Names and Identifiers

• Pentanedioic acid, 2-cyano-2-(phenylmethyl)-, 5-butyl 1-ethyl ester
• 5-O-butyl 1-O-ethyl 2-benzyl-2-cyanopentanedioate
• 5-BUTYL 1-ETHYL 2-BENZYL-2-CYANOPENTANEDIOATE
• 2-Benzyl-2-cyanoglutaric acid 1-ethyl 5-butyl ester
• 5-Butyl 1-ethyl 2-benzyl-2-cyanopentanedioate

• Inchi： 1S/C19H25NO4/c1-3-5-13-24-17(21)11-12-19(15-20,18(22)23-4-2)14-16-9-7-6-8-10-16/h6-10H,3-5,11-14H2,1-2H3
• InChI Key： QHQBLYMHYSMQDV-UHFFFAOYSA-N
• SMILES： O(CC)C(C(C#N)(CC1C=CC=CC=1)CCC(=O)OCCCC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 12
• Complexity: 448
• Topological Polar Surface Area: 76.4